Cas no 2228797-33-7 (3-(6-fluoropyridin-3-yl)-3-hydroxypropanenitrile)

• Product Name: 3-(6-fluoropyridin-3-yl)-3-hydroxypropanenitrile
• CAS No: 2228797-33-7
• MF: C₈H₇FN₂O
• MW: 166.152384996414
• CID: 6162725
• PubChem ID: 165628752
• Update Time: 2025-06-12

3-(6-fluoropyridin-3-yl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(6-fluoropyridin-3-yl)-3-hydroxypropanenitrile
• 2228797-33-7
• EN300-1795822

• Inchi： 1S/C8H7FN2O/c9-8-2-1-6(5-11-8)7(12)3-4-10/h1-2,5,7,12H,3H2
• InChI Key： PWVPEDBVMAJZQZ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)C(CC#N)O

Computed Properties

• Exact Mass: 166.05424101g/mol
• Monoisotopic Mass: 166.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 56.9Ų

Additional information on 3-(6-fluoropyridin-3-yl)-3-hydroxypropanenitrile

Introduction to 3-(6-fluoropyridin-3-yl)-3-hydroxypropanenitrile (CAS No. 2228797-33-7)

3-(6-fluoropyridin-3-yl)-3-hydroxypropanenitrile is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2228797-33-7, has garnered considerable attention due to its potential applications in drug development and molecular research. The presence of both a fluoropyridine moiety and a hydroxypropanenitrile group makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound's structure, featuring a nitrile group and a hydroxyl substituent on a propyl chain, combined with the fluorinated pyridine ring, suggests multiple avenues for chemical modification and functionalization. These features are particularly attractive for medicinal chemists seeking to develop novel therapeutic agents with enhanced pharmacological profiles. The fluorine atom in the pyridine ring is known to influence metabolic stability and binding affinity, making it a crucial element in drug design.

In recent years, there has been growing interest in fluorinated heterocycles due to their role in improving drug efficacy and bioavailability. The fluoropyridine scaffold is widely recognized for its ability to enhance binding interactions with biological targets, thereby increasing the overall potency of pharmaceutical compounds. This has led to extensive research into derivatives of fluoropyridine, including 3-(6-fluoropyridin-3-yl)-3-hydroxypropanenitrile.

The hydroxypropanenitrile moiety in this compound adds another layer of complexity, offering opportunities for further derivatization to create more sophisticated molecular architectures. This group can participate in various chemical reactions, such as nucleophilic additions and condensations, which are pivotal in the synthesis of complex organic molecules. The combination of these functional groups makes 3-(6-fluoropyridin-3-yl)-3-hydroxypropanenitrile a valuable building block for constructing novel drug candidates.

Recent studies have highlighted the importance of fluorinated compounds in the development of antiviral and anticancer agents. The electron-withdrawing nature of the nitrile group and the electron-donating effect of the hydroxyl group can modulate the electronic properties of the molecule, influencing its interactions with biological targets. This balance is crucial for achieving optimal pharmacological activity while minimizing side effects.

The synthesis of 3-(6-fluoropyridin-3-yl)-3-hydroxypropanenitrile involves multi-step organic transformations, often requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated couplings, have been employed to construct the desired molecular framework efficiently. These techniques not only improve synthetic efficiency but also allow for greater flexibility in modifying the structure of the compound.

In addition to its pharmaceutical applications, 3-(6-fluoropyridin-3-yl)-3-hydroxypropanenitrile has shown promise in materials science and agrochemical research. Its unique structural features make it a suitable candidate for developing novel polymers and specialty chemicals with tailored properties. The ability to incorporate fluorine atoms into organic molecules is particularly valuable for creating materials with enhanced stability and functionality.

The growing body of research on fluorinated pyridines underscores their significance in modern chemistry. The development of new synthetic strategies and methodologies continues to expand the potential applications of these compounds. As our understanding of their structural and functional properties deepens, so does their relevance in addressing complex challenges in medicine and industry.

The future prospects for 3-(6-fluoropyridin-3-yl)-3-hydroxypropanenitrile are promising, with ongoing studies exploring its role in innovative drug discovery programs. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits. By leveraging cutting-edge technologies and interdisciplinary approaches, researchers aim to unlock the full potential of this compound and its derivatives.

In conclusion, 3-(6-fluoropyridin-3-yl)-3-hydroxypropanenitrile (CAS No. 2228797-33-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a crucial role in shaping the future of medicine and chemical innovation.